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Compound of Interest

Compound Name: Oleyl palmitamide

Cat. No.: B099668 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Oleyl palmitamide (CAS: 16260-09-6), a secondary fatty acid amide, is a lipophilic molecule

with emerging interest in various industrial and research applications. This document provides

a comprehensive technical overview of oleyl palmitamide, including its chemical and physical

properties, synthesis, and analytical methodologies. While direct biological studies on oleyl
palmitamide are limited, this guide also explores the potential biological significance by

drawing parallels with closely related and well-studied fatty acid amides. This paper aims to

serve as a foundational resource for researchers and professionals in drug development and

other scientific fields who are interested in the properties and potential applications of oleyl
palmitamide.

Chemical and Physical Properties
Oleyl palmitamide, with the IUPAC name N-[(9Z)-octadec-9-en-1-yl]hexadecanamide, is a

molecule combining palmitic acid and oleylamine.[1] Its lipophilic nature is evident from its high

calculated XLogP3 value of 14.8.[1] A comprehensive summary of its chemical and physical

properties is presented in Table 1.
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Property Value Reference(s)

CAS Number 16260-09-6 [2]

Molecular Formula C₃₄H₆₇NO [2][3]

Molecular Weight 505.90 g/mol [3]

IUPAC Name
N-[(9Z)-octadec-9-en-1-

yl]hexadecanamide
[1]

Synonyms

(Z)-N-octadec-9-

enylhexadecan-1-amide,

OLEYL PALMITAMIDE,

Kemamide P-181

[1][2]

Physical Description
Dry Powder; Pellets or Large

Crystals
[1]

Boiling Point 618.6 °C at 760 mmHg [2]

Flash Point 385.4 °C [2]

Density 0.858 ± 0.06 g/cm³ [2]

XLogP3 14.8 [1]

Hydrogen Bond Donor Count 1 [4]

Hydrogen Bond Acceptor

Count
1 [4]

Rotatable Bond Count 30 [4]

Synthesis of Oleyl Palmitamide
A patented method for the synthesis of oleyl palmitamide involves the direct amidation of

palmitic acid with oleyl primary amine.[5] This one-step synthesis is designed to be

environmentally friendly and suitable for industrial-scale production.[5]

Experimental Protocol: Catalyst-Assisted Synthesis
This protocol is adapted from a patented method for the preparation of oleyl palmitamide.[5]
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Materials:

Palmitic acid

Oleyl primary amine

Catalyst (e.g., Trisodium phosphate, metatitanic acid, and chromatographic silica gel

composite)[5]

Reaction kettle with vacuum and heating capabilities

Procedure:

Charge the reaction kettle with oleyl primary amine and palmitic acid in a weight ratio of 1:

(0.9-0.98).[5]

Add the catalyst to the reaction mixture.

Evacuate the reaction kettle.

Heat the mixture to 110-130 °C.[5]

Maintain the reaction under these conditions until completion, which is indicated by the

cessation of water formation.

The product, oleyl palmitamide, is obtained with a reported yield of over 95.3%.[5]
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Synthesis of Oleyl Palmitamide.

Analytical Methodology
High-performance liquid chromatography coupled with mass spectrometry (HPLC-MS) is a

robust method for the quantification of fatty acid amides in biological matrices. While a specific

protocol for oleyl palmitamide is not readily available in the literature, the following protocol,

adapted from methods for similar N-acyl ethanolamides, can serve as a starting point.[6]

Experimental Protocol: Quantification by HPLC-MS
Materials:
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Biological sample (e.g., plasma, tissue homogenate)

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid

Internal standard (e.g., a deuterated analog of oleyl palmitamide)

C18 reverse-phase HPLC column

Procedure:

Sample Preparation (Protein Precipitation):

To 100 µL of the biological sample, add 200 µL of ice-cold ACN containing the internal

standard.

Vortex the mixture vigorously for 1 minute.

Centrifuge at 14,000 x g for 10 minutes at 4 °C to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

HPLC-MS Analysis:

Inject the reconstituted sample onto the C18 column.

Use a gradient elution with a mobile phase consisting of water with 0.1% formic acid

(Solvent A) and ACN with 0.1% formic acid (Solvent B).

The mass spectrometer should be operated in positive electrospray ionization (ESI+)

mode, monitoring for the specific m/z transitions of oleyl palmitamide and the internal

standard.
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Workflow for Quantification of Oleyl Palmitamide.

Biological Significance and Potential Signaling
Pathways
Direct research into the biological activity and signaling pathways of oleyl palmitamide is

currently lacking in published literature. However, its structural similarity to other well-

characterized fatty acid amides, such as oleoylethanolamide (OEA) and palmitoylethanolamide

(PEA), suggests that it may possess analogous biological functions. These N-acyl amides are a

class of endogenous lipid signaling molecules involved in a variety of physiological processes.
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Fatty acid amides are known to interact with several cellular targets, including peroxisome

proliferator-activated receptors (PPARs) and G protein-coupled receptors (GPCRs). The

general mechanism of action for many fatty acid amides involves their biosynthesis from

membrane phospholipids, followed by their release from the cell and interaction with specific

receptors on target cells. This interaction can trigger a cascade of intracellular signaling events,

ultimately leading to a physiological response.

Below is a generalized signaling pathway that is hypothesized for fatty acid amides, which

could potentially be relevant for oleyl palmitamide.

Biosynthesis

Cellular Signaling Degradation

Membrane Phospholipids

Enzymatic Synthesis

Fatty Acid Amide
(e.g., Oleyl Palmitamide)

Receptor
(e.g., PPAR, GPCR)

FAAH
(Fatty Acid Amide Hydrolase)

Downstream Signaling
(e.g., Gene Expression, Ion Channel Modulation)

Physiological Response
(e.g., Anti-inflammatory, Analgesic)

Inactive Metabolites
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Generalized Signaling Pathway for Fatty Acid Amides.

Applications and Future Directions
Currently, the primary documented uses of oleyl palmitamide are in the cosmetics industry as

an opacifying and viscosity-controlling agent and in industrial applications as a lubricant and

dispersing agent.[1][7]

The structural analogy to bioactive fatty acid amides suggests that oleyl palmitamide could be

a candidate for investigation in drug development. Future research should focus on elucidating

its specific biological targets and mechanisms of action. Investigating its potential anti-

inflammatory, analgesic, or metabolic effects would be a logical starting point, given the known

activities of related compounds. Furthermore, the development and validation of specific

analytical methods will be crucial for pharmacokinetic and pharmacodynamic studies.

Conclusion
Oleyl palmitamide is a fatty acid amide with well-defined chemical and physical properties and

established industrial applications. While its biological role remains largely unexplored, the

wealth of knowledge on related N-acyl amides provides a strong rationale for further

investigation into its potential as a bioactive molecule. This technical guide serves as a

comprehensive resource to facilitate and encourage future research into the synthesis,

analysis, and biological functions of oleyl palmitamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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